Cas no 88476-50-0 (2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol)

2-Methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol is a sulfonate ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive tosylate (p-toluenesulfonate) group, enabling efficient nucleophilic substitution reactions, making it valuable for alkylation and functional group transformations. The tertiary alcohol moiety enhances stability while allowing further derivatization. This compound is particularly useful in controlled reactions requiring selective leaving-group properties. Its well-defined molecular structure ensures consistent reactivity, facilitating precise synthetic pathways. Suitable for laboratory-scale and industrial processes, it offers reliability in producing complex molecules with high purity. Proper handling under standard laboratory conditions is recommended due to its reactive nature.

2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol structure

88476-50-0 structure

Product Name:2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol

CAS No:88476-50-0

MF:C₁₁H₁₆O₄S

MW:244.307342529297

MDL:MFCD31651568

CID:631283

PubChem ID:23255223

Update Time:2025-06-09

2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1,2-Propanediol, 2-methyl-, 1-(4-methylbenzenesulfonate)
- 2-methyl-1,2-propanediol tosylate
- ATAHYKWRFNQZLZ-UHFFFAOYSA-N
- 2-hydroxy-2-methylpropyl 4-methylbenzenesulfonate
- 2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol
- MDL： MFCD31651568
- Inchi： 1S/C11H16O4S/c1-9-4-6-10(7-5-9)16(13,14)15-8-11(2,3)12/h4-7,12H,8H2,1-3H3
- InChI Key： ATAHYKWRFNQZLZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 307
XLogP3: 1.4
Topological Polar Surface Area: 72

2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol Pricemore >>

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